2,2-Difluoro-3-(nonafluorobutoxy)propanoic acid

• CAS RN: 824393-39-7
• Molecular Formula: C7H3F11O3
• Molecular Weight: 344.08 g/mol
• IUPAC Name: 2,2-difluoro-3-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)propanoic acid
• InChI: InChI=1S/C7H3F11O3/c8-3(9,2(19)20)1-21-7(17,18)5(12,13)4(10,11)6(14,15)16/h1H2,(H,19,20)
• InChI Key: BZUBYGPFEBCZQY-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)O)(F)F)OC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Description

2,2-Difluoro-3-(nonafluorobutoxy)propanoic acid is a useful research compound. Its molecular formula is C7H3F11O3 and its molecular weight is 344.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 28-g portion of the CF3CF2CF2CF2OCH2CF2COF obtained was hydrolyzed by gradually pouring the same into dilute sulfuric acid with stirring. The product was washed several times with dilute sulfuric acid and distilled under reduced pressure to give 25.7 g of pure CF3CF2CF2CF2OCH2CF2COOH. The CF3CF2CF2CF2OCH2CF2COOH obtained had a boiling point of 75.5° C. at a pressure of 1.3×103 Pa. A 3.0-g portion of the CF3CF2CF2CF2OCH2CF2COOH obtained was neutralized with an aqueous solution of sodium hydroxide, and the product was dried to give the desired compound. A 0.2% (by mass) aqueous solution of this CF3CF2CF2CF2OCH2CF2COONa had a surface tension of 63.4 mN/m. A 2.0% (by mass) aqueous solution thereof had a surface tension of 37.5 mN/m.